N-cyclopropyl-2-(methylthio)-N-(thiophen-3-ylmethyl)nicotinamide

• IUPAC Name: N-cyclopropyl-2-methylsulfanyl-N-(thiophen-3-ylmethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C15H16N2OS2/c1-19-14-13(3-2-7-16-14)15(18)17(12-4-5-12)9-11-6-8-20-10-11/h2-3,6-8,10,12H,4-5,9H2,1H3
• InChI Key: WQMGWRRUIDLCDJ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC=N1)C(=O)N(CC2=CSC=C2)C3CC3
• Molecular Formula: C15H16N2OS2
• Molecular Weight: 304.4 g/mol

Description

N-cyclopropyl-2-(methylthio)-N-(thiophen-3-ylmethyl)nicotinamide, also known as CTM-3, is a novel compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a small molecule inhibitor that has been shown to have promising results in pre-clinical studies for the treatment of various diseases.

Scientific Research Applications

• Enzyme Inhibition and Anticancer Applications : Giannetti et al. (2013) identified potent inhibitors of the human nicotinamide phosphoribosyltransferase (NAMPT) enzyme using compounds containing a similar structure to N-cyclopropyl-2-(methylthio)-N-(thiophen-3-ylmethyl)nicotinamide. These inhibitors showed nanomolar antiproliferative activities against human tumor lines, suggesting their potential in cancer therapy (Giannetti et al., 2013).

• Treatment of Metabolic Disorders : A compound structurally related to N-cyclopropyl-2-(methylthio)-N-(thiophen-3-ylmethyl)nicotinamide was reported by Kannt et al. (2018) to inhibit Nicotinamide N-methyltransferase (NNMT) activity. This inhibition led to metabolic benefits, including insulin sensitization and glucose modulation, suggesting its potential application in treating metabolic disorders (Kannt et al., 2018).

• Neuroprotective Effects : Research by Zhao Zhong Chong et al. (2004) indicated that nicotinamide, from which N-cyclopropyl-2-(methylthio)-N-(thiophen-3-ylmethyl)nicotinamide is derived, can play a crucial role in neuronal survival during oxidative stress. It acts through pathways involving protein kinase B and mitochondrial membrane potential, highlighting its potential application in neurodegenerative disorders (Zhao Zhong Chong et al., 2004).

• Corrosion Inhibition : Chakravarthy et al. (2014) explored the use of nicotinamide derivatives, related to N-cyclopropyl-2-(methylthio)-N-(thiophen-3-ylmethyl)nicotinamide, as corrosion inhibitors for mild steel in acidic environments. This application is significant in industrial chemistry (Chakravarthy et al., 2014).

• Lymphocyte Development and Genotoxic Stress : Rongvaux et al. (2008) studied a protein, Nicotinamide phosphoribosyl transferase, closely related to the metabolism of nicotinamide derivatives. This protein is vital for lymphocyte development and cellular resistance to genotoxic stress, indicating potential applications in immunology and stress response research (Rongvaux et al., 2008).